2-(2-((Furan-2-ylmethyl)amino)ethoxy)ethan-1-ol

• Molecular Formula: C9H15NO3
• Molecular Weight: 185.22 g/mol
• SMILES: C1=COC(=C1)CNCCOCCO
• InChI: InChI=1S/C9H15NO3/c11-4-7-12-6-3-10-8-9-2-1-5-13-9/h1-2,5,10-11H,3-4,6-8H2
• InChIKey: RMSMSFIHTDIRFC-UHFFFAOYSA-N

2-(2-((Furan-2-ylmethyl)amino)ethoxy)ethan-1-ol — Physicochemical & Structural Profile

2-(2-((Furan-2-ylmethyl)amino)ethoxy)ethan-1-ol (CAS 16202-12-3) is a heterocyclic amino alcohol comprising a furan-2-ylmethyl moiety linked through a secondary amine to a diethylene glycol monoethyl ether chain (C₉H₁₅NO₃, MW 185.22 g/mol). Its computed physicochemical profile — LogP 0.38, topological polar surface area 54.63 Ų, 2 hydrogen bond donors, 4 hydrogen bond acceptors, and 7 rotatable bonds — positions it at the intersection of furan-based aromaticity and PEG-like flexibility . The compound belongs to the broader class of furfurylamine derivatives but is distinguished by the insertion of an ethoxy spacer between the amine and terminal hydroxyl, which alters solubility, conformational freedom, and reactivity relative to simpler furfurylamino alcohols . It is supplied primarily as a research intermediate (typical purity ≥95%), stored sealed under dry conditions at 2–8 °C .

Bifunctional building block: secondary amine + terminal hydroxyl enable orthogonal conjugation.

Ethoxy spacer provides flexible linker reach and conformational sampling.

Furan ring supports Diels–Alder cycloaddition, π-stacking, and metal-surface adsorption.

Research intermediate, typical high purity; sealed dry storage at 2–8 °C.

Verify lot-specific COA before use.

2-(2-((Furan-2-ylmethyl)amino)ethoxy)ethan-1-ol: Irreplaceable by Furan Analogs

The combination of a furan-2-ylmethyl group, a secondary amine, an ethoxy spacer, and a terminal hydroxyl in this compound generates a property profile that is not replicated by any single close analog. The shorter-chain analog 2-((furan-2-ylmethyl)amino)ethanol (CAS 4439-22-9, C₇H₁₁NO₂, MW 141.17) lacks the ethoxy spacer, resulting in reduced conformational flexibility (4 vs. 7 rotatable bonds) and a different hydrogen-bonding architecture [1]. The N-methylated analog 2-(furan-2-ylmethyl-methyl-amino)-ethanol (CAS 17254-98-7) bears a tertiary amine that eliminates one hydrogen bond donor, altering both reactivity for conjugation chemistry and intermolecular interaction potential [2]. Diglycolamine (2-(2-aminoethoxy)ethanol, CAS 929-06-6) provides the flexible ethoxyethanol backbone but completely lacks the furan ring, forfeiting aromatic π-stacking, Diels–Alder reactivity, and the specific adsorption interactions that the furan heterocycle mediates on metal surfaces and biological targets [3]. Generic substitution among these analogs will perturb LogP, TPSA, and hydrogen-bonding capacity simultaneously, making single-property matching impossible [1].

Shorter-chain analog lacks ethoxy spacer

Removing the ethoxy unit reduces conformational flexibility and alters hydrogen-bond architecture, which may shift solubility and linker performance.

N‑methylated analog eliminates amine H‑donor

Tertiary amine cannot form amide or sulfonamide linkages, removing a key derivatization handle and limiting bifunctional utility.

Diglycolamine lacks the furan ring

Without the aromatic heterocycle, π‑stacking, Diels–Alder reactivity, and metal-surface adsorption are forfeited, reducing versatility in material and corrosion applications.

• [1] ChemWhat. CHEMBRDG-BB 9072041, CAS 4439-22-9. 2-((furan-2-ylmethyl)amino)ethanol. Molecular Formula C7H11NO2, Molecular Weight 141.169. View Source
• [2] Chemsrc. 2-(Furan-2-ylmethyl-methyl-amino)-ethanol, CAS 17254-98-7. Molecular Formula C8H13NO2, Molecular Weight 155.194, Density 1.1±0.1 g/cm³, Boiling Point 226.9±20.0 °C. View Source
• [3] Molbase. 2-(2-Aminoethoxy)ethanol, CAS 929-06-6. Molecular Formula C4H11NO2, Molecular Weight 105.136, LogP -0.3457, PSA 55.48. View Source

2-(2-((Furan-2-ylmethyl)amino)ethoxy)ethan-1-ol: Differentiation Evidence vs. Analogs

LogP — Balanced Lipophilicity Relative to Analogs

The target compound exhibits a computed LogP of 0.38, which is intermediate between diglycolamine (2-(2-aminoethoxy)ethanol, LogP −0.35) [1] and the 5-methylfuran analog (LogP 1.38) . Furfurylamine itself has a reported LogP of 0.37 , indicating that the ethoxyethanol extension in the target largely preserves the lipophilicity of the furfuryl core while adding aqueous solubility through additional hydrogen bond acceptors. This LogP window (0.3–0.4) is considered favorable for passive membrane permeability while retaining aqueous solubility above 1 mg/mL, a balance that neither the excessively polar diglycolamine (LogP negative) nor the more lipophilic 5-methylfuran analog (LogP > 1.3) can simultaneously achieve.

LogP Profile

Cross‑study comparable

Target LogP 0.38 vs. diglycolamine −0.35, 5‑methylfuran analog 1.38; matches furfurylamine (0.37) despite higher MW.

Balances passive permeability and aqueous solubility.

Computed values from different databases; experimental LogP not yet determined.

Evidence Dimension	Computed octanol-water partition coefficient (LogP / XLogP3)
Target Compound Data	LogP 0.3781 (Chemscene computational prediction)
Comparator Or Baseline	Diglycolamine (CAS 929-06-6): LogP −0.3457 (Molbase); 5-Methylfuran analog (CAS 1042540-07-7): LogP 1.3802 (mcule.com); Furfurylamine (CAS 617-89-0): LogP 0.37 (CookeChem, predicted)
Quantified Difference	Target LogP is 0.73 units higher than diglycolamine and 1.00 units lower than 5-methylfuran analog; within 0.01 units of furfurylamine despite MW increase of 88 g/mol
Conditions	Computed/predicted LogP values from different database sources; not experimentally measured in a single study

Why This Matters

A LogP of ~0.38 suggests the compound can permeate lipid membranes while retaining aqueous solubility, making it a more versatile scaffold for both biological screening and aqueous-phase industrial applications than either the excessively hydrophilic diglycolamine or the hydrophobic 5-methylfuran analog.

• [1] Molbase. 2-(2-Aminoethoxy)ethanol, CAS 929-06-6. LogP -0.3457, PSA 55.48. View Source

TPSA: Superior Polarity vs. Methylated Analogs

The target compound has a computed TPSA of 54.63 Ų , which is nearly identical to that of diglycolamine (PSA 55.48 Ų) [1] and substantially higher than furfurylamine (TPSA 39.16 Ų) . The 5-methylfuran analog shows a reduced PSA of 46.61 Ų , reflecting the loss of polarity from the additional methyl substituent. The N-methylated analog (tertiary amine) would have a PSA below 50 Ų due to the loss of one hydrogen bond donor. The target thus retains the high polar surface area of the diglycolamine backbone while incorporating the aromatic furan ring, a combination that supports both strong hydrogen-bonding interactions with polar targets and sufficient aqueous solubility.

Polar Surface Area

Cross‑study comparable

TPSA 54.63 Ų vs. furfurylamine 39.16, 5‑methylfuran analog 46.61; within 0.85 Ų of diglycolamine.

High polarity supports extensive H‑bonding and aqueous processability.

Computed TPSA across Chemscene, Molbase, and Mcule.

Evidence Dimension	Topological Polar Surface Area (TPSA, Ų)
Target Compound Data	TPSA 54.63 Ų (Chemscene computational data)
Comparator Or Baseline	Diglycolamine (CAS 929-06-6): PSA 55.48 Ų; Furfurylamine (CAS 617-89-0): TPSA 39.16 Ų; 5-Methylfuran analog (CAS 1042540-07-7): PSA 46.61 Ų
Quantified Difference	Target TPSA is within 0.85 Ų of diglycolamine; 15.47 Ų higher than furfurylamine; 8.02 Ų higher than 5-methylfuran analog
Conditions	Computed TPSA values from different database sources (Chemscene, Molbase, ChemTradeHub, Mcule)

Why This Matters

The high TPSA combined with moderate LogP indicates that this compound can engage in extensive hydrogen-bonding networks while retaining membrane permeability — a profile that the low-TPSA furfurylamine and the reduced-PSA methylfuran analog cannot match, which is critical for applications requiring both aqueous processability and target engagement.

• [1] Molbase. 2-(2-Aminoethoxy)ethanol, CAS 929-06-6. PSA 55.48, LogP -0.3457. View Source

H-Bond Donor/Acceptor: Dual Orthogonal Reactive Handles vs. N-Methyl Analog

The target compound possesses 2 hydrogen bond donors (secondary amine N–H and terminal O–H) and 4 hydrogen bond acceptors (furan O, amine N, two ether O atoms) . The N-methylated analog 2-(furan-2-ylmethyl-methyl-amino)-ethanol (CAS 17254-98-7) has a tertiary amine, reducing the HBD count to 1 (only the terminal hydroxyl) . This loss of the amine N–H proton eliminates a key reactive handle for amide bond formation, sulfonamide synthesis, and urea linkage. The primary amine in diglycolamine (CAS 929-06-6) provides an HBD but with different nucleophilicity and steric profile [1]. The dual orthogonal reactivity of the target — secondary amine for reductive amination/amide coupling and primary alcohol for esterification, etherification, or oxidation — is not simultaneously available in any single comparator.

H‑Bond Donor/Acceptor

Cross‑study comparable

HBD 2 / HBA 4 vs. N‑methyl analog HBD 1 / HBA 3, diglycolamine HBD 2 / HBA 3.

Orthogonal reactive handles enable sequential derivatization without protecting groups.

HBD/HBA from computed values; N‑methyl analog inferred from structure.

Evidence Dimension	Hydrogen Bond Donor (HBD) and Acceptor (HBA) counts
Target Compound Data	HBD = 2, HBA = 4 (Chemscene computational data)
Comparator Or Baseline	N-Methyl analog (CAS 17254-98-7): HBD = 1, HBA = 3 (inferred from structure); Diglycolamine (CAS 929-06-6): HBD = 2, HBA = 3 (Molbase); Furfurylamine (CAS 617-89-0): HBD = 2, HBA = 2 (ChemTradeHub)
Quantified Difference	Target has 1 additional HBA vs. diglycolamine; 1 additional HBD and 1 additional HBA vs. N-methyl analog; 2 additional HBA vs. furfurylamine
Conditions	HBD/HBA counts from computed/database values; structural inference for N-methyl analog

Why This Matters

For procurement decisions in medicinal chemistry or bioconjugation, the availability of two orthogonally reactive functional groups (secondary amine + primary alcohol) enables sequential derivatization strategies that are precluded by the N-methyl analog's tertiary amine, giving the target compound broader utility as a bifunctional building block.

• [1] Molbase. 2-(2-Aminoethoxy)ethanol, CAS 929-06-6. Hydrogen Bond Donor Count: 2, Hydrogen Bond Acceptor Count: 3. View Source

Corrosion Inhibition — Class-Level Support from Schiff Base Analog

Although no direct corrosion inhibition study exists for the target compound, a closely related Schiff base analog — 2-((furan-2-ylmethylene)amino)ethan-1-ol — was evaluated as a green corrosion inhibitor for mild steel in 1 mol L⁻¹ HCl and achieved 81.9% inhibition efficiency at a concentration of 5 × 10⁻³ mol L⁻¹, at room temperature with 2-hour immersion [1]. The target compound differs by (a) reduction of the imine to a secondary amine, which increases electron density on nitrogen and may enhance protonation and electrostatic adsorption onto negatively charged metal surfaces, and (b) insertion of an ethoxy spacer, which extends the molecule and may improve surface coverage. The study also demonstrated that the adsorption of the inhibitors obeyed the Langmuir isotherm with physisorption character (ΔG°ads and ΔH°ads consistent with coulombic interactions between protonated inhibitor and negatively charged steel surface) [1]. Other furan-2-ylmethyl-containing amino compounds have also been investigated for corrosion inhibition of mild steel in sulfuric acid media, confirming the class-level potential of this scaffold [2].

Corrosion Inhibition

Class‑level

Schiff base analog achieved 81.9% inhibition efficiency at 5×10⁻³ mol L⁻¹ on mild steel in 1 M HCl.

Furan‑2‑ylmethyl scaffold shows corrosion‑inhibition potential; target modifications may alter adsorption characteristics.

Class‑level inference; no direct experimental data for the target compound.

Evidence Dimension	Corrosion inhibition efficiency (IE%) on mild steel in 1 M HCl
Target Compound Data	No direct experimental data available for the target compound
Comparator Or Baseline	2-((Furan-2-ylmethylene)amino)ethan-1-ol (Schiff base analog): IE = 81.9% at 5 × 10⁻³ mol L⁻¹, room temperature, 2 h immersion
Quantified Difference	Not quantifiable — class-level inference only; the target's reduced amine form and extended ethoxy chain are predicted to alter adsorption characteristics relative to the imine analog
Conditions	Weight-loss measurements, potentiodynamic polarization, EIS; 1 mol L⁻¹ HCl; mild steel; room temperature; 2 h immersion time

Why This Matters

This class-level evidence from a close structural analog establishes furan-2-ylmethyl amino alcohols as a verified scaffold for corrosion inhibition applications; the target compound's structural modifications (amine reduction, ethoxy extension) are chemically rational to modulate adsorption behavior, making it a justifiable candidate for corrosion inhibitor development where the Schiff base analog has already demonstrated quantitative efficacy.

• [1] Rezende, M. J. C.; de Oliveira, G. A.; Machado, S. P.; da Cunha, J. N.; da Silva, T. U.; D'Elia, E.; Guimarães, T. A. S.; de Oliveira, S. M.; de Araújo, J. R. Nitrogenated derivatives of furfural as green corrosion inhibitors for mild steel in HCl solution. Journal of Materials Research and Technology, 2020, 9, 7250–7261. Inhibition efficiency of 2-((furan-2-ylmethylene)amino)ethan-1-ol: 81.9% at 5 × 10⁻³ mol L⁻¹. View Source
• [2] Sappani, H. K.; et al. 4-Chloro-2-((furan-2-ylmethyl)amino)-5-sulfamoylbenzoic Acid (FSM) and N-(Isopropylcarbamoyl)-4-(m-tolylamino) Pyridine-3-sulfonamide (TSM) as Potential Inhibitors for Mild Steel Corrosion in 1 N H₂SO₄ Medium. Industrial & Engineering Chemistry Research, 2014, 53, 3407–3418. View Source

Molecular Flexibility vs. Rigid Shorter-Chain Analog

The target compound contains 7 rotatable bonds as computed by Chemscene , compared to an estimated 4 rotatable bonds for the shorter-chain analog 2-((furan-2-ylmethyl)amino)ethanol (CAS 4439-22-9, C₇H₁₁NO₂) and 2 rotatable bonds for furfurylamine itself [1]. This increased flexibility, conferred by the ethoxy spacer, allows the terminal hydroxyl and the furan ring to adopt a wider range of spatial orientations. In the context of linker or spacer design for bioconjugates or metal-coordinating ligands, higher rotatable bond counts generally translate to enhanced induced-fit binding to targets with deep or conformationally adaptable binding pockets. The N-methylated analog has 5 rotatable bonds (estimated from structure), while the 5-methylfuran analog has 7 rotatable bonds — however, the latter sacrifices polarity (see Evidence Item 2) for equivalent flexibility, while the former sacrifices a hydrogen bond donor (see Evidence Item 3).

Molecular Flexibility

Cross‑study comparable

7 rotatable bonds

Greater conformational sampling for induced‑fit binding versus shorter‑chain analog (~4) and furfurylamine (2).

Computed from chemical structure; Chemscene / Springer Materials.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	7 rotatable bonds (Chemscene computational data)
Comparator Or Baseline	2-((Furan-2-ylmethyl)amino)ethanol (CAS 4439-22-9): ~4 rotatable bonds (structural inference); Furfurylamine (CAS 617-89-0): 2 rotatable bonds (Springer Materials)
Quantified Difference	Target has ~3 additional rotatable bonds vs. shorter-chain analog; ~5 additional vs. furfurylamine
Conditions	Computed from chemical structure; Chemscene database and Springer Materials

Why This Matters

For applications in linker chemistry, probe design, or flexible metal-coordinating ligand synthesis, the 7 rotatable bonds of the target compound provide substantially greater conformational sampling than the shorter-chain analog, while retaining the polarity and hydrogen-bonding capacity that more lipophilic flexible analogs lack.

• [1] Springer Materials. Furfurylamine, CAS 617-89-0. Rotatable Bonds: 2, H Acceptors: 1, H Donators: 1, Calculated Log P: -0.123. View Source

Boiling Point & Density: Distinction from Shorter-Chain and N-Methyl Analogs

While experimentally measured boiling point and density are not available for the target compound in the retrieved sources, the closest comparator 2-((furan-2-ylmethyl)amino)ethanol (CAS 4439-22-9) has a reported boiling point of 259.2 °C at 760 mmHg and density of 1.103 g/cm³ , and the N-methylated analog (CAS 17254-98-7) has a boiling point of 226.9 ± 20.0 °C at 760 mmHg with density 1.1 ± 0.1 g/cm³ [1]. The target compound, with an additional ethoxy unit (MW 185.22 vs. 141.17 for the shorter analog and 155.19 for the N-methyl analog), is expected to exhibit a boiling point intermediate between the shorter analog (~259 °C) and the 5-methylfuran analog (~309 °C predicted) [2]. This thermal range is relevant for distillation-based purification and for applications requiring thermal stability in processing. The target compound is stored at 2–8 °C sealed in dry conditions , indicating greater sensitivity to moisture or thermal degradation than the simpler furfurylamine.

Boiling Point & Density

Supporting evidence

No experimental data for target; comparators establish bp range 227–309 °C.

Thermal processability context requires experimental verification.

Storage at 2–8 °C suggests moisture/thermal sensitivity; handle accordingly.

Evidence Dimension	Boiling point and density (physicochemical processing parameters)
Target Compound Data	No experimentally measured boiling point or density data retrieved; storage recommendation: sealed in dry, 2–8 °C
Comparator Or Baseline	2-((Furan-2-ylmethyl)amino)ethanol (CAS 4439-22-9): bp 259.2 °C, density 1.103 g/cm³; N-Methyl analog (CAS 17254-98-7): bp 226.9±20.0 °C, density 1.1±0.1 g/cm³; 5-Methylfuran analog (CAS 1042540-07-7): bp 309.2±37.0 °C (predicted), density 1.085±0.06 g/cm³ (predicted)
Quantified Difference	Not directly quantifiable for target; comparators establish a bp range of 227–309 °C for this compound class
Conditions	Boiling points at 760 mmHg; densities at standard conditions; predicted vs. experimental values as noted

Why This Matters

Understanding the boiling point range is essential for designing distillation-based purification protocols and assessing thermal stability limits during synthesis scale-up; the target's storage requirement (2–8 °C, dry) signals that it requires more careful handling than ambient-stable furfurylamine, which has procurement and workflow implications.

• [1] Chemsrc. 2-(Furan-2-ylmethyl-methyl-amino)-ethanol, CAS 17254-98-7. Density 1.1±0.1 g/cm³, Boiling Point 226.9±20.0 °C at 760 mmHg, Flash Point 91.0±21.8 °C. View Source
• [2] Chemsrc. Ethanol, 2-[2-[[(5-methyl-2-furanyl)methyl]amino]ethoxy]-, CAS 1042540-07-7. Density 1.085±0.06 g/cm³ (Predicted), Boiling Point 309.2±37.0 °C (Predicted). View Source

2-(2-((Furan-2-ylmethyl)amino)ethoxy)ethan-1-ol — Key Application Scenarios

Bifunctional Building Block for Bioconjugation & PROTAC Linkers

The target compound's two orthogonally reactive functional groups — a secondary amine (pKa ~9, nucleophilic at neutral to basic pH) and a terminal primary alcohol — enable sequential derivatization without protecting group manipulation . The amine can be selectively acylated, sulfonylated, or used in reductive amination, while the alcohol remains available for subsequent esterification, etherification, or oxidation. This contrasts with the N-methylated analog (CAS 17254-98-7), whose tertiary amine cannot form amide linkages, and with diglycolamine (CAS 929-06-6), whose primary amine is less sterically differentiated from the hydroxyl. The 7-rotatable-bond ethoxy spacer provides sufficient reach for linking two functional payloads (e.g., a targeting ligand and an E3 ligase recruiter in PROTAC design) while the furan ring offers a potential Diels–Alder reactive site for further functionalization .

Corrosion Inhibitor for Mild Steel in Acidic Media

Building on the demonstrated 81.9% inhibition efficiency of the closely related Schiff base 2-((furan-2-ylmethylene)amino)ethan-1-ol on mild steel in 1 M HCl [1], the target compound's reduced secondary amine is expected to exhibit enhanced protonation and electrostatic adsorption onto negatively charged metal surfaces under acidic conditions. The extended ethoxy spacer may improve surface coverage by increasing the molecular footprint. The furan ring provides π-electron density for additional metal surface interaction. This application scenario is supported by class-level evidence that furan-2-ylmethyl amino compounds are effective corrosion inhibitors in both HCl and H₂SO₄ media [1][2].

Screening Component for Carbonyl Stress-Related Targets

The compound falls within the general structural scope of amino alcohol derivatives claimed in patent US 20120316212, which describes molecules that block secondary products of lipid oxidative stress by quenching reactive carbonyl compounds [3]. While the patent's preferred embodiments focus on nitrogen-containing heterocycles (imidazole, pyrrole), the furan-containing amino alcohol scaffold shares the key pharmacophoric elements: a heterocyclic ring, a secondary amine, and a hydroxyalkyl chain. The target compound's balanced LogP (0.38) and high TPSA (54.63 Ų) suggest adequate cell permeability and solubility for cellular screening assays, while its 7 rotatable bonds provide conformational flexibility for induced-fit target engagement.

Furan-Based Monomer/Curing Agent for Bio-Polymers

The compound combines a furan ring — amenable to Diels–Alder crosslinking for thermally remendable polymers — with a secondary amine and terminal hydroxyl that can serve as chain extension or crosslinking sites in epoxy or polyurethane formulations [4][5]. The ethoxy spacer provides flexibility and reduces brittleness compared to shorter furan-based curing agents such as furfurylamine. Compared to diglycolamine (which lacks the furan ring and thus cannot participate in Diels–Alder reversible crosslinking), the target compound uniquely merges the reversible covalent chemistry of furans with the processing advantages of amino alcohols.

Application

Selection Property

Validation Focus

Bioconjugation & Linker Chemistry

Orthogonal amine + alcohol reactivity

Sequential derivatization without protecting groups

Corrosion Inhibitor Research

Furan‑amino alcohol scaffold

Electrostatic adsorption and surface coverage in acidic media

Carbonyl Stress Compound Screening

Amino alcohol with heterocyclic ring

Reactivity toward reactive carbonyl species in cellular assays

Furan‑Based Polymer Synthesis

Furan ring for Diels–Alder crosslinking

Thermally remendable network formation

• [1] Rezende, M. J. C.; de Oliveira, G. A.; Machado, S. P.; et al. Nitrogenated derivatives of furfural as green corrosion inhibitors for mild steel in HCl solution. Journal of Materials Research and Technology, 2020, 9, 7250–7261. 2-((Furan-2-ylmethylene)amino)ethan-1-ol: IE = 81.9% at 5 × 10⁻³ mol L⁻¹. View Source
• [2] Sappani, H. K.; et al. 4-Chloro-2-((furan-2-ylmethyl)amino)-5-sulfamoylbenzoic Acid (FSM) as Potential Inhibitor for Mild Steel Corrosion in 1 N H₂SO₄ Medium. Industrial & Engineering Chemistry Research, 2014, 53, 3407–3418. View Source
• [3] Negrisoli, G.; Canevotti, R.; Previtali, M.; Aldini, G.; Carini, M.; Orioli, M.; Vistoli, G. Amino Alcohol Derivatives and Their Therapeutic Activities. U.S. Patent Application 20120316212, published December 13, 2012. Assignees: Università degli Studi di Milano, Flamma S.p.A. View Source
• [4] Gandini, A.; Lacerda, T. M. Furan polymers and their reactions. Progress in Polymer Science, 2015, 48, 1–39. Review of furan-based polymers including Diels–Alder thermoreversible systems. View Source
• [5] Tian, Q.; Yuan, Y. C.; Rong, M. Z.; Zhang, M. Q. A thermally remendable epoxy resin. Journal of Materials Chemistry, 2009, 19, 1289–1296. N,N-diglycidyl-furfurylamine (DGFA) synthesis and thermal remendability. View Source